Cas no 1314987-38-6 (4-Bromo-3-(trifluoromethyl)benzaldehyde Dimethyl Acetal)

• Product Name: 4-Bromo-3-(trifluoromethyl)benzaldehyde Dimethyl Acetal
• CAS No: 1314987-38-6
• MF: C₁₀H₁₀BrF₃O₂
• MW: 299.084413051605
• MDL: MFCD19684125
• CID: 1039342
• PubChem ID: 54758759
• Update Time: 2025-07-23

4-Bromo-3-(trifluoromethyl)benzaldehyde Dimethyl Acetal Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(dimethoxymethyl)-2-(trifluoromethyl)benzene
• 4-Bromo-3-(trifluoromethyl)benzaldehyde dimethyl acetal
• D82520
• A888433
• CS-0150668
• DTXSID00716513
• BS-20511
• MFCD19684125
• 1314987-38-6
• Benzene, 1-bromo-4-(dimethoxymethyl)-2-(trifluoromethyl)-
• AKOS015888711
• 4-Bromo-3-(trifluoromethyl)benzaldehyde Dimethyl Acetal

• MDL： MFCD19684125
• Inchi： 1S/C10H10BrF3O2/c1-15-9(16-2)6-3-4-8(11)7(5-6)10(12,13)14/h3-5,9H,1-2H3
• InChI Key： VJXCLYNQGFPBNV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)C(OC)OC

Computed Properties

• Exact Mass: 297.98200
• Monoisotopic Mass: 297.98163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.75930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Bromo-3-(trifluoromethyl)benzaldehyde Dimethyl Acetal

Comprehensive Overview of 4-Bromo-3-(trifluoromethyl)benzaldehyde Dimethyl Acetal (CAS No. 1314987-38-6)

4-Bromo-3-(trifluoromethyl)benzaldehyde Dimethyl Acetal (CAS No. 1314987-38-6) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromo substituent and a trifluoromethyl group, makes it a versatile building block for constructing complex molecules. The dimethyl acetal moiety further enhances its stability, allowing for controlled reactivity in synthetic applications.

In recent years, the demand for fluorinated compounds like 4-Bromo-3-(trifluoromethyl)benzaldehyde Dimethyl Acetal has surged due to their pivotal role in drug discovery. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity in active pharmaceutical ingredients (APIs). Researchers frequently search for "trifluoromethylbenzaldehyde derivatives" or "bromo-substituted aromatic acetals" to explore novel synthetic pathways, reflecting the compound's relevance in modern organic chemistry.

The compound's applications extend to materials science, where its electron-withdrawing groups (-Br and -CF3) enable the design of organic semiconductors and liquid crystals. A trending topic in this domain is "high-performance organic electronic materials," where derivatives of 4-Bromo-3-(trifluoromethyl)benzaldehyde are investigated for their optoelectronic properties. Its acetal-protected aldehyde group also aligns with green chemistry principles, as it minimizes unwanted side reactions during multi-step syntheses.

From a synthetic perspective, CAS 1314987-38-6 serves as a precursor for cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings), addressing frequent search queries like "palladium-catalyzed bromoarene reactions." The compound's stability under acidic conditions—thanks to the dimethyl acetal protection—makes it ideal for sequential transformations, a feature highlighted in recent publications on "protective group strategies in organic synthesis."

Quality control of 4-Bromo-3-(trifluoromethyl)benzaldehyde Dimethyl Acetal involves rigorous analytical techniques, including HPLC, GC-MS, and NMR spectroscopy. Industry professionals often inquire about "purity standards for synthetic intermediates" or "spectroscopic characterization of benzaldehyde derivatives," underscoring the need for reliable data on this compound. Suppliers typically provide certificates of analysis (CoA) detailing parameters like ≥98% purity and residual solvent levels.

Environmental and regulatory considerations are increasingly shaping the use of halogenated compounds. While CAS 1314987-38-6 is not classified as hazardous under current guidelines, researchers prioritize "sustainable halogenation methods" and "alternatives to persistent organic pollutants." The compound's biodegradability and ecotoxicity profile remain active areas of study, aligning with global trends toward greener chemistry practices.

In summary, 4-Bromo-3-(trifluoromethyl)benzaldehyde Dimethyl Acetal exemplifies the intersection of innovation and practicality in fine chemical synthesis. Its structural features cater to diverse applications—from life sciences to advanced materials—while meeting the evolving demands of efficiency and sustainability. As synthetic methodologies advance, this compound will likely play an even greater role in addressing challenges like "selective functionalization of aromatic systems" and "next-generation fluorinated building blocks."